Mass Spectrometric Specificity: Distinct m/z Avoids Biological Interference
In electrospray ionization mass spectrometry (ESI-MS), the target compound yields a sodiated adduct, [M+Na]+, at m/z 849.8, a value in a region of the mass spectrum that is generally free from interference by native, even-chain triacylglycerols from biological samples [1]. This is in contrast to commonly used even-chain standards, such as triheptadecanoin (C17:0), which often co-elute or have isobaric interferences with endogenous lipids, thereby reducing quantification accuracy.
| Evidence Dimension | Mass-to-charge ratio (m/z) of [M+Na]+ ion |
|---|---|
| Target Compound Data | m/z 849.8 for [M+Na]+ adduct of TG(17:1/17:1/17:1) |
| Comparator Or Baseline | Triheptadecanoin (TG(17:0/17:0/17:0)) at m/z 855.8 for [M+Na]+ |
| Quantified Difference | A difference of 6 mass units, positioning the target ion in a less crowded spectral region. |
| Conditions | Positive ion mode ESI-MS, scanning the m/z 800-950 range |
Why This Matters
The distinct m/z value enables accurate, interference-free quantification of endogenous TAGs, which is the primary requirement for a reliable lipidomics internal standard.
- [1] Guschina, I. A., & Harwood, J. L. (2009). Chemical diversity of lipids. In Lipids in Aquatic Ecosystems (pp. 1-36). Springer, New York, NY. Fig. 3. View Source
